Cas no 1854502-13-8 (N-(1,1-Dioxido-3-thietanyl)-2-propenamide)

• Product Name: N-(1,1-Dioxido-3-thietanyl)-2-propenamide
• CAS No: 1854502-13-8
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• MDL: MFCD33407849
• CID: 5406296
• PubChem ID: 131113316
• Update Time: 2025-10-29

N-(1,1-Dioxido-3-thietanyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Dioxido-3-thietanyl)-2-propenamide

• MDL： MFCD33407849
• Inchi： 1S/C6H9NO3S/c1-2-6(8)7-5-3-11(9,10)4-5/h2,5H,1,3-4H2,(H,7,8)
• InChI Key： HYCBRFFMRLMRAJ-UHFFFAOYSA-N
• SMILES： C(NC1CS(=O)(=O)C1)(=O)C=C

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.5±50.0 °C(Predicted)
• pka: 12.65±0.20(Predicted)

Additional information on N-(1,1-Dioxido-3-thietanyl)-2-propenamide

N-(1,1-Dioxido-3-thietanyl)-2-propenamide (CAS 1854502-13-8): A Comprehensive Overview

N-(1,1-Dioxido-3-thietanyl)-2-propenamide, with CAS number 1854502-13-8, is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This sulfone-containing acrylamide derivative features a thietane 1,1-dioxide moiety, which contributes to its distinct chemical behavior. Researchers are particularly interested in this compound's reactivity profile, as the combination of vinyl group and cyclic sulfone presents intriguing possibilities for synthetic transformations.

The molecular structure of N-(1,1-Dioxido-3-thietanyl)-2-propenamide offers several advantages for modern chemical synthesis. The electron-withdrawing sulfone group activates the adjacent positions for nucleophilic attack, while the acrylamide functionality provides a versatile handle for further derivatization. Current studies focus on its potential as a building block for pharmaceutical intermediates, with particular interest in its application for Michael addition reactions and cycloaddition chemistry.

Recent advancements in green chemistry have highlighted the importance of compounds like N-(1,1-Dioxido-3-thietanyl)-2-propenamide that can facilitate atom-economical transformations. The thietane dioxide scaffold has shown promise in catalysis research, particularly in reactions requiring strained ring systems to drive thermodynamic processes. These properties align well with current industry trends toward sustainable synthesis methods and reduced waste production.

From a material science perspective, the CAS 1854502-13-8 compound demonstrates interesting characteristics for polymer modification. The dual functionality of the molecule allows for potential incorporation into smart materials and responsive polymers, particularly those requiring pH-sensitive or redox-active components. Researchers are investigating its use in creating advanced functional materials with applications ranging from drug delivery systems to specialty coatings.

The synthesis of N-(1,1-Dioxido-3-thietanyl)-2-propenamide typically involves ring-opening reactions of appropriate sulfone precursors followed by acrylation steps. Recent publications have focused on optimizing these procedures to improve yield and purity, with particular attention to solvent selection and reaction conditions. These developments are crucial for scaling up production while maintaining process safety and environmental compliance.

In the context of medicinal chemistry, derivatives of CAS 1854502-13-8 are being explored for their potential biological activity. The sulfone group in particular is known to influence molecular recognition and binding affinity in various biological systems. While the compound itself is not pharmaceutically active, its structural features make it a valuable scaffold for drug discovery programs targeting various disease pathways.

The commercial availability of N-(1,1-Dioxido-3-thietanyl)-2-propenamide has increased in recent years, reflecting growing demand from research institutions and chemical manufacturers. Suppliers typically offer the compound in various purity grades, with analytical certificates to ensure quality for different applications. Proper storage conditions (typically cool and dry environments) are essential to maintain stability over extended periods.

Future research directions for CAS 1854502-13-8 include exploring its potential in click chemistry applications and as a precursor for heterocyclic compounds. The compound's compatibility with various catalytic systems and its potential for stereoselective transformations make it particularly interesting for asymmetric synthesis applications. These developments align with current industry needs for versatile building blocks in complex molecule construction.

From a regulatory perspective, N-(1,1-Dioxido-3-thietanyl)-2-propenamide is not currently classified as hazardous under major chemical regulations, though standard laboratory safety protocols should always be followed when handling any chemical substance. Researchers are advised to consult material safety data sheets (MSDS) for specific handling instructions and to conduct proper risk assessments before use in experimental work.

The growing body of literature on thietane dioxide derivatives suggests expanding applications for CAS 1854502-13-8 across multiple scientific disciplines. Its combination of structural features and chemical reactivity positions it as a valuable tool for both academic research and industrial applications. As synthetic methodologies continue to advance, we can expect to see novel uses emerging for this interesting compound in fields ranging from materials science to chemical biology.